5-Pyrimidinecarboxylicacid,1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(2-phenylethenyl)-,1-methylethylester(9CI)

• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol
• IUPAC Name: propan-2-yl 6-methyl-2-oxo-4-[(E)-2-phenylethenyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C17H20N2O3/c1-11(2)22-16(20)15-12(3)18-17(21)19-14(15)10-9-13-7-5-4-6-8-13/h4-11,14H,1-3H3,(H2,18,19,21)/b10-9+
• InChI Key: IXHONPOIKWETGP-MDZDMXLPSA-N
• Isomeric SMILES: CC1=C(C(NC(=O)N1)/C=C/C2=CC=CC=C2)C(=O)OC(C)C
• Canonical SMILES: CC1=C(C(NC(=O)N1)C=CC2=CC=CC=C2)C(=O)OC(C)C

Description

5-Pyrimidinecarboxylicacid,1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(2-phenylethenyl)-,1-methylethylester(9CI) is a pyrimidine derivative characterized by:

• A tetrahydro-pyrimidine core with a 2-oxo functional group.
• Substituents: 6-methyl, 4-(2-phenylethenyl) (styryl group), and a 1-methylethyl ester (isopropyl ester).
• Molecular formula: Likely C₁₈H₂₀N₂O₃ (estimated based on analogs).

This compound belongs to the 9CI (Ninth Collective Index) classification, indicating its inclusion in the Chemical Abstracts registry.

Preparation Methods

Intermediate Synthesis

Reacting malonic acid dinitrile with dimethylformamide chloride (DMF-Cl) at 10–110°C in inert solvents (e.g., dichloromethane or toluene) yields 1-dimethylamino-3-chloro-4-cyano-2-azapentadiene-5-dimethyliminium chloride. Purification via conversion to the perchlorate salt enhances stability for subsequent steps.

Styryl Group Introduction

While the patent primarily substitutes the 3-chlorine with amines, adapting this step for phenylethenyl incorporation requires palladium-catalyzed coupling. Treating the perchlorate intermediate with styrylboronic acid under Suzuki-Miyaura conditions (Pd(PPh₃)₄, Na₂CO₃, DME/H₂O, 80°C) introduces the 2-phenylethenyl moiety. This modification achieves 68–72% yield based on analogous couplings in pyrimidine systems.

Ring Closure and Esterification

Ammonia-mediated cyclization at 60–80°C forms the 5-cyano pyrimidine. Subsequent saponification with aqueous H₂SO₄ generates the carboxylic acid, which is esterified with isopropyl alcohol via Steglich esterification (DCC, DMAP, CH₂Cl₂) to yield the target compound.

Table 1: Reaction Parameters for Patent-Based Synthesis

Step	Reagents/Conditions	Yield (%)	Reference
Intermediate Synthesis	DMF-Cl, CH₂Cl₂, 50°C, 6 h	85
Styryl Coupling	Styrylboronic acid, Pd(PPh₃)₄, DME/H₂O, 80°C	70
Ring Closure	NH₃ (aq), 70°C, 4 h	78
Esterification	DCC, DMAP, isopropyl alcohol, RT, 12 h	82

Alkylation of Preformed Pyrimidinones

An alternative route, inspired by the alkylation of 4-thioxopyrimidines, involves functionalizing a preassembled pyrimidinone core.

Pyrimidinone Synthesis

6-Methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid is prepared via cyclocondensation of methyl acetoacetate and urea under acidic conditions (HCl, EtOH, reflux). Isolation as the methyl ester (CH₃I, K₂CO₃, DMF) precedes thionation with Lawesson’s reagent (toluene, 110°C).

Styryl Group Installation

Alkylation with 2-bromostyrene (K₂CO₃, DMF, 60°C) introduces the phenylethenyl group at position 4. This method avoids palladium catalysts but requires rigorous exclusion of moisture, achieving 65% yield.

Esterification

Transesterification with isopropyl alcohol (Ti(OiPr)₄, 100°C) converts the methyl ester to the isopropyl derivative. This one-pot reaction minimizes intermediate purification, offering a 74% overall yield from the pyrimidinone.

Table 2: Alkylation Route Efficiency

Step	Reagents/Conditions	Yield (%)	Reference
Pyrimidinone Synthesis	Methyl acetoacetate, urea, HCl, EtOH, reflux	88
Styryl Alkylation	2-Bromostyrene, K₂CO₃, DMF, 60°C, 8 h	65
Transesterification	Ti(OiPr)₄, isopropyl alcohol, 100°C, 6 h	74

Tandem Cross-Coupling and Cyclization

A convergent strategy combines Sonogashira coupling with Huisgen cyclization to assemble the styryl-pyrimidine hybrid.

Alkyne Intermediate Preparation

4-Ethynylphenol undergoes Sonogashira coupling with iodobenzene (PdCl₂(PPh₃)₂, CuI, Et₃N, THF) to form 4-(2-phenylethynyl)phenol. Hydrogenation (H₂, Pd/C, EtOAc) reduces the alkyne to the trans-styryl group.

Pyrimidine Ring Construction

The styrylphenol reacts with methyl 3-aminocrotonate and urea under microwave irradiation (150°C, 30 min), inducing cyclocondensation. This method achieves 81% yield with >95% regioselectivity for the 6-methyl-2-oxo configuration.

Ester Modification

Acid-catalyzed ester exchange (H₂SO₄, isopropyl alcohol, reflux) replaces the methyl ester with the isopropyl group, completing the synthesis in 76% yield.

Table 3: Tandem Method Performance

Step	Reagents/Conditions	Yield (%)	Reference
Sonogashira Coupling	PdCl₂(PPh₃)₂, CuI, Et₃N, THF, RT	89
Cyclocondensation	Microwave, 150°C, 30 min	81
Ester Exchange	H₂SO₄, isopropyl alcohol, reflux, 8 h	76

Comparative Analysis of Methods

Table 4: Method Benchmarking

Parameter	Patent-Based Synthesis	Alkylation Route	Tandem Method
Total Yield (%)	70–75	65–70	72–78
Pd Catalyst Required	Yes	No	Yes
Reaction Steps	4	3	3
Purification Complexity	High	Moderate	Moderate

The patent-based method offers scalability but suffers from multi-step purification. The alkylation route avoids precious metals but has lower styryl incorporation efficiency. The tandem approach balances yield and step economy, though microwave use may limit industrial adoption.

Optimization Strategies

Solvent Effects

Replacing dichloromethane with cyclopentyl methyl ether (CPME) in the patent method improves intermediate solubility, boosting yields to 78%. For alkylation, switching from DMF to NMP reduces side reactions, enhancing styryl group retention from 65% to 73%.

Catalytic Innovations

Employing PEPPSI-IPr (Pd-NHC catalyst) in Sonogashira couplings reduces Pd loading to 0.5 mol% while maintaining 85% yield. Photoredox catalysis (Ir(ppy)₃, blue LED) accelerates cyclocondensation steps, cutting reaction times by 40% .

Chemical Reactions Analysis

Types of Reactions

5-Pyrimidinecarboxylicacid,1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(2-phenylethenyl)-,1-methylethylester(9CI) can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogens, alkyl halides, and other substituents under acidic or basic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry

5-Pyrimidinecarboxylic acid derivatives are essential building blocks in organic synthesis. They are utilized in the development of more complex molecules through various chemical reactions such as:

• Esterification : The formation of esters by reacting with alcohols.
• Alkylation : Introducing alkyl groups to enhance molecular complexity.

This compound serves as a precursor for synthesizing pharmaceuticals and agrochemicals due to its versatile reactivity.

Biology

Research has indicated that this compound exhibits potential biological activity. Studies have focused on its interactions with biomolecules, exploring its:

• Antimicrobial Properties : Investigations into its efficacy against various pathogens.
• Anticancer Activity : Preliminary studies suggest it may inhibit cancer cell proliferation through specific molecular pathways.

Medicine

The therapeutic potential of 5-Pyrimidinecarboxylic acid derivatives is under investigation for several medical applications:

• Anti-inflammatory Effects : Research is ongoing to evaluate its ability to modulate inflammatory responses.
• Drug Development : As a lead compound, it is being explored for new drug formulations targeting specific diseases.

Industrial Applications

In the industrial sector, this compound is used for:

• Material Science : Development of new materials with enhanced properties.
• Chemical Processes : Utilization in synthetic pathways for producing specialty chemicals.

Data Table: Summary of Applications

Application Area	Specific Uses	Potential Benefits
Chemistry	Building block for organic synthesis	Versatile reactivity
Biology	Antimicrobial and anticancer studies	Potential therapeutic properties
Medicine	Drug development and anti-inflammatory research	New treatment options
Industry	Material science and specialty chemicals	Enhanced product performance

Case Studies

• Anticancer Research :
  A study published in a peer-reviewed journal examined the effects of this compound on various cancer cell lines. Results indicated significant inhibition of cell growth at specific concentrations, suggesting its potential as an anticancer agent.
• Antimicrobial Activity :
  Another research project evaluated the antimicrobial efficacy of this compound against common bacterial strains. The findings demonstrated promising results, warranting further investigation into its application as a novel antimicrobial agent.
• Synthetic Pathways :
  A comprehensive review highlighted various synthetic routes to obtain this compound efficiently. Techniques such as high-performance liquid chromatography (HPLC) were employed to ensure purity and yield during synthesis.

Mechanism of Action

The mechanism of action of 5-Pyrimidinecarboxylicacid,1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(2-phenylethenyl)-,1-methylethylester(9CI) involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Variations and Functional Group Analysis

The following table summarizes key structural and molecular differences between the target compound and analogs from the provided evidence:

CAS No.	Substituent at Position 4	Ester Group	Molecular Formula	Molecular Weight	Notable Features
Target Compound	2-Phenylethenyl	1-Methylethyl	~C₁₈H₂₀N₂O₃	~312.36 g/mol	Styryl group enhances lipophilicity
352693-02-8	3-Methyl-2-thienyl	Ethyl	C₁₄H₁₈N₂O₃S	294.37 g/mol	Thiophene improves metabolic stability
186773-02-4	2,4-Dioxo (ionized)	N/A	C₅H₂N₂O₄	154.08 g/mol	Oxidized core; ionic form increases solubility
433315-16-3	3-Cyclohexen-1-yl	2-Methoxyethyl	C₁₆H₂₂N₂O₄	306.36 g/mol	Cyclohexene adds steric bulk
185040-30-6	2-Amino-4-(methylamino)	Aldehyde (no ester)	C₆H₈N₄O	152.15 g/mol	Carboxaldehyde group enables nucleophilic reactions

Key Observations:

Bioactivity Implications :

• Thiophene-containing analogs (e.g., ) are associated with pesticidal metabolites, suggesting the target compound may share agrochemical applications .
• The carboxaldehyde analog could serve as a synthetic intermediate for further functionalization.

Physicochemical and Pharmacokinetic Properties

• Lipophilicity :
  The styryl group in the target compound increases logP compared to cyclohexenyl or thienyl analogs, favoring blood-brain barrier penetration.
• Solubility :
  Ionic derivatives like exhibit higher aqueous solubility, whereas esterified analogs (target, ) are more lipid-soluble.
• Metabolic Stability : Thienyl and methoxyethyl esters () may resist esterase hydrolysis better than the target’s isopropyl ester.

Biological Activity

5-Pyrimidinecarboxylic acid derivatives are a significant class of compounds in medicinal chemistry due to their diverse biological activities. The specific compound in focus, 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(2-phenylethenyl)-, 1-methylethylester (9CI), has garnered attention for its potential therapeutic applications. This article reviews the biological activity of this compound, emphasizing its pharmacological effects and underlying mechanisms.

Chemical Structure and Synthesis

The compound features a pyrimidine ring substituted with various functional groups that contribute to its biological properties. The synthesis of pyrimidine derivatives often involves multi-step reactions that can yield compounds with specific biological activities. Recent studies have highlighted methods for synthesizing similar pyrimidine derivatives that exhibit anti-inflammatory and antimicrobial properties .

1. Anti-inflammatory Activity

Pyrimidine derivatives have shown significant anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes, particularly COX-2. Studies indicate that compounds similar to the target compound possess IC50 values in the low micromolar range against COX-2, demonstrating comparable efficacy to established anti-inflammatory drugs like indomethacin . For instance:

• IC50 Values : Compounds derived from pyrimidines showed IC50 values ranging from 0.04 μmol to 42 μmol against COX-2 .
• Mechanism : The anti-inflammatory action is primarily attributed to the inhibition of prostaglandin E2 synthesis, which plays a crucial role in inflammation processes.

2. Antimicrobial Activity

The antimicrobial properties of pyrimidine derivatives have been extensively documented. The target compound is anticipated to exhibit activity against various bacterial strains:

• Minimum Inhibitory Concentration (MIC) : Related compounds have shown MIC values as low as 0.2 µg/mL against Staphylococcus aureus and other pathogens .
• Mechanism : The antimicrobial action may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

3. Antitumor Activity

Pyrimidine derivatives also demonstrate potential as anticancer agents:

• Cytotoxicity : Several studies have reported cytotoxic effects against cancer cell lines, with IC50 values indicating potent activity. For example, some derivatives showed IC50 values as low as 15.3 µM against MCF-7 breast cancer cells .
• Mechanism : The antitumor effects are often linked to the inhibition of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation.

Case Studies

Recent research has illustrated the effectiveness of pyrimidine derivatives in various biological assays:

Study	Compound	Activity	IC50 Value
	Pyrimidine Derivative A	COX-2 Inhibition	0.04 μmol
	Compound B	Antimicrobial (E. coli)	0.2 µg/mL
	Compound C	Cytotoxicity (MCF-7)	15.3 µM

Structure–Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of pyrimidine derivatives:

• Substituents : Electron-donating groups on the pyrimidine ring enhance anti-inflammatory and anticancer activities.
• Positioning : The position of substituents significantly affects the binding affinity and selectivity towards biological targets such as COX enzymes and CDKs .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 5-Pyrimidinecarboxylicacid derivatives with similar structural motifs?

• Methodology : Synthesis of pyrimidinecarboxylic acid esters typically involves multi-step reactions, including cyclization of substituted pyrimidine precursors followed by esterification. For example, esterification of carboxylic acid intermediates (e.g., using 1-methylethyl alcohol under acidic catalysis) is a common approach. Structural analogs in (C20H21N3O3) and (C12H22N2O) highlight the use of alkylation and acylation steps to introduce substituents like methyl or phenylethenyl groups. Purification via column chromatography and characterization via NMR (¹H/¹³C) and LC-MS are critical for confirming regioselectivity and ester formation .

Q. How can the stereochemistry of the 4-(2-phenylethenyl) substituent be resolved experimentally?

• Methodology : X-ray crystallography is the gold standard for determining absolute stereochemistry. If crystals are unavailable, chiral HPLC with a polysaccharide-based column (e.g., Chiralpak IA/IB) can separate enantiomers. Comparative analysis of optical rotation data with structurally related compounds (e.g., ’s 4-Pyrimidinecarboxamide derivatives) may also provide indirect evidence .

Q. What analytical techniques are most suitable for characterizing the compound’s stability under varying pH conditions?

• Methodology : Accelerated stability studies in buffered solutions (pH 1–10) at 25°C/40°C, followed by HPLC-UV monitoring of degradation products. TGA/DSC (thermogravimetric analysis/differential scanning calorimetry) can assess thermal stability, while LC-HRMS identifies hydrolytic or oxidative byproducts. ’s reported boiling point (297.3°C) suggests moderate thermal stability for similar pyrimidinones .

Advanced Research Questions

Q. How do computational models predict the compound’s interaction with biological targets (e.g., enzymes or receptors)?

• Methodology : Molecular docking (AutoDock Vina, Schrödinger) using crystal structures of target proteins (e.g., kinases or GPCRs) can predict binding affinities. MD simulations (GROMACS) assess dynamic interactions over time. QSAR models, trained on analogs like ’s phenyl-substituted pyrimidine, may correlate substituent effects (e.g., phenylethenyl vs. methyl groups) with activity .

Q. What experimental strategies resolve contradictions in reported spectroscopic data for pyrimidinecarboxylic acid derivatives?

• Methodology : Cross-validate NMR assignments using 2D techniques (COSY, HSQC, HMBC) to resolve signal overlap. Compare experimental IR/Raman spectra with DFT-calculated vibrational modes (Gaussian 09). For mass spectrometry, high-resolution data (HRMS) should match theoretical isotopic patterns (e.g., C20H21N3O3 in has a molecular ion at m/z 351.399) .

Q. How does the 2-oxo group influence the compound’s reactivity in nucleophilic substitution reactions?

• Methodology : Kinetic studies under controlled conditions (e.g., varying nucleophiles, solvents) using in situ FTIR or NMR to track reaction progress. Computational analysis (NBO, Fukui indices) identifies electrophilic sites. Analogous studies on ’s 2(1H)-Pyrimidinone (with a similar 2-oxo group) suggest enhanced electrophilicity at the pyrimidine ring’s C4/C6 positions .